BE“GHE Foundational & Exploratory

Check Availability & Pricing

The Targets of BIX-01338 Hydrate: An In-depth
Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: BIX-01338 hydrate
Cat. No.: B10831214
Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular targets of BIX-01338
hydrate, a chemical probe used in epigenetic research. The focus is on its mechanism of
action, the primary enzymes it inhibits, and the downstream cellular processes affected. This
document synthesizes key findings, presents quantitative data, outlines experimental protocols,
and visualizes relevant pathways to facilitate a deeper understanding for researchers in drug
development and molecular biology.

BIX-01338 hydrate is the trinydrochloride hydrate form of BIX-01294, a potent and selective
inhibitor of two key histone methyltransferases: G9a (also known as EHMT2 or KMT1C) and
G9a-like protein (GLP, also known as EHMT1 or KMT1D).[1][2][3] These enzymes are primarily
responsible for the mono- and dimethylation of histone H3 at lysine 9 (H3K9mel and
H3K9me2), epigenetic marks generally associated with transcriptional repression.[4] By
inhibiting G9a and GLP, BIX-01294, and by extension BIX-01338 hydrate, leads to a reduction
in global H3K9me2 levels, thereby influencing gene expression and cellular fate.[5][6][7][8]

The inhibition of G9a and GLP has been shown to induce significant cellular responses, most
notably autophagy and apoptosis, in various cancer cell lines.[2][5][9] This has positioned BIX-
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01294 as a valuable tool for studying the therapeutic potential of targeting these epigenetic
regulators in oncology.

Quantitative Data: Inhibitory Activity

The inhibitory potency of BIX-01294, the active component of BIX-01338 hydrate, against its
primary targets has been determined through various in vitro enzymatic assays. The half-
maximal inhibitory concentration (IC50) values are summarized in the table below.

Target IC50 (pM) Assay Conditions
G9a (EHMT2) 1.7[1], 1.9[2][3], 2.7[5][9][10] Cell-free enzymatic assays
GLP (EHMT1) 0.7[2][3], 0.9[1] Cell-free enzymatic assays

Signaling Pathways and Mechanisms

Inhibition of G9a and GLP by BIX-01294 disrupts the epigenetic landscape of the cell, leading
to the reactivation of silenced genes and the induction of cellular stress responses. This
triggers two major interconnected pathways: autophagy and apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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